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Compound of Interest

Compound Name:
(2-Chloro-6-

nitrophenyl)methanamine

Cat. No.: B1348359 Get Quote

In-Depth Technical Guide: (2-Chloro-6-
nitrophenyl)methanamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (2-Chloro-6-
nitrophenyl)methanamine, a substituted aromatic amine of interest in various chemical and

pharmaceutical research fields. This document consolidates its chemical properties, a plausible

synthetic route, and an analysis of its potential biological significance based on related

compounds.

Core Compound Data
(2-Chloro-6-nitrophenyl)methanamine is a chemical compound with the molecular formula

C₇H₇ClN₂O₂.[1][2][3] Its chemical structure consists of a benzene ring substituted with a

chlorine atom and a nitro group at positions 2 and 6, respectively, and a methanamine group at

position 1.
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Property Value Source

Molecular Formula C₇H₇ClN₂O₂ [1][2][3]

Molecular Weight 186.59 g/mol [1]

CAS Number 101252-73-7 [1][3][4][5]

Canonical SMILES
C1=CC(=C(C(=C1)Cl)N)C--

INVALID-LINK--[O-]

Physical Form Liquid [4]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of (2-Chloro-6-
nitrophenyl)methanamine is not readily available in the reviewed literature, a highly plausible

synthetic route is through the reductive amination of 2-chloro-6-nitrobenzaldehyde. This

common and versatile reaction in organic chemistry involves the conversion of a carbonyl

group to an amine through an intermediate imine.

Proposed Synthetic Pathway:

The synthesis can be conceptualized as a two-step process occurring in a single pot:

Imine Formation: 2-chloro-6-nitrobenzaldehyde reacts with an amine source, such as

ammonia, to form the corresponding imine.

Reduction: The intermediate imine is then reduced to the desired primary amine, (2-Chloro-
6-nitrophenyl)methanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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